Cas no 2171911-63-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid
• CAS No: 2171911-63-8
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 5937254
• PubChem ID: 165589500
• Update Time: 2025-10-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetamido]benzoic acid
• 2171911-63-8
• EN300-1556298

• Inchi： 1S/C25H22N2O5/c1-27(14-23(28)26-22-13-7-6-12-20(22)24(29)30)25(31)32-15-21-18-10-4-2-8-16(18)17-9-3-5-11-19(17)21/h2-13,21H,14-15H2,1H3,(H,26,28)(H,29,30)
• InChI Key： OAOCZHKMEJJRRC-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(NC1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic Acid (CAS No. 2171911-63-8)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid, identified by its CAS number 2171911-63-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid is characterized by its intricate arrangement of functional groups, including a benzoic acid core, a fluorenyl moiety, and an amide linkage. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The benzoic acid moiety in this compound is known for its ability to interact with biological targets, while the fluorenyl group enhances its solubility and bioavailability. These characteristics make it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid is its potential to serve as a scaffold for the development of new drugs. Researchers have been particularly interested in its ability to inhibit enzymes that play a crucial role in disease progression. For instance, studies have shown that derivatives of benzoic acid can exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. The presence of the fluorenyl group in this compound may further enhance its binding affinity to these targets, making it a powerful tool for therapeutic intervention.

The methoxycarbonyl and methylamino groups in the structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid contribute to its versatility as a pharmacological agent. These functional groups can be modified to optimize its biological activity, solubility, and metabolic stability. This flexibility is particularly valuable in drug design, where subtle changes in molecular structure can significantly impact a compound's efficacy and safety profile.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid. These technologies allow researchers to predict the binding interactions between this compound and biological targets with high precision. This has led to the identification of several derivatives with enhanced pharmacological properties, which are now being evaluated in preclinical studies.

In addition to its potential as a standalone therapeutic agent, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid may also serve as a key intermediate in the synthesis of more complex molecules. Its structural features make it an ideal building block for designing multi-target inhibitors or prodrugs that can be tailored to specific therapeutic needs. This versatility underscores the importance of exploring novel compounds like this one in the quest for effective treatments for various diseases.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid presents unique challenges due to its complex structure. However, recent developments in synthetic chemistry have made it possible to produce this compound with high yield and purity. These advancements have opened up new possibilities for its application in pharmaceutical research and development.

Ongoing studies are focused on elucidating the mechanisms by which this compound exerts its biological effects. Understanding these mechanisms is crucial for optimizing its therapeutic potential and minimizing any potential side effects. Researchers are employing a range of techniques, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, to gain insights into how this compound interacts with biological targets.

The future prospects for 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetamidobenzoic acid are promising, with several clinical trials already underway or planned. These trials aim to evaluate its efficacy and safety in treating various conditions. If successful, this compound could represent a significant advancement in the management of diseases that are currently difficult to treat.

In conclusion, 2-2-{((SH-fluoren)-9-ylmethoxycarbonyl)(methyl}amino}acetamidobenzoic acid (CAS No. 2171911 63 8) is a highly promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.